Cas no 2051-10-7 (5,6-Chrysenedione)

5,6-Chrysenedione Properties

Names and Identifiers

• 5,6-Chrysenedione
• 5,6-Chrysenequinone
• 5,6-Chrysenequinoneneat
• 5,6-Chrysoquinone
• chrysene 5,6-dione
• Chrysene-5,6-quinone
• chrysene-5,6-quinone diimine
• Chrysenequinone
• chrysenequinonemonoxime
• NSC-5192
• 5,?6-?Chrysenedione
• CHEMBL1704614
• NSC 5192
• HMS3093G08
• 3UZ6R8Y75B
• CCRIS 2025
• HZGMNNQOPOLCIG-UHFFFAOYSA-N
• AKOS024341207
• MLS002637799
• BRN 0650510
• UNII-3UZ6R8Y75B
• 4-07-00-02646 (Beilstein Handbook Reference)
• BDBM89215
• SMR001547316
• Q27258059
• chrysene-5, 6-dione
• SCHEMBL1055754
• FT-0728569
• NSC5192
• 2051-10-7
• cid_16317
• chrysene-5,6-dione
• DTXSID10174509
• NS00014593
• +Expand

• InChIKey： HZGMNNQOPOLCIG-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H10O2/c19-17-15-8-4-3-7-13(15)14-10-9-11-5-1-2-6-12(11)16(14)18(17)20/h1-10H
• SMILES： C1C2C(=C3C(=CC=2)C2C(=CC=CC=2)C(=O)C3=O)C=CC=1

Computed Properties

• Exact Mass: 258.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 258.068079557g/mol
• Heavy Atom Count: 20
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 3.88580
• PSA: 34.14000
• Refractive Index: 1.4800 (estimate)
• Boiling Point: 341.53°C (rough estimate)
• Melting Point: 239.5°C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 210.3°C
• Color/Form: Not available
• Density: 1.2261 (rough estimate)

5,6-Chrysenedione Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

5,6-Chrysenedione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%